Cas no 2228328-73-0 (tert-butyl N-3-(methylamino)-2-oxopropyl-N-(propan-2-yl)carbamate)

• Product Name: tert-butyl N-3-(methylamino)-2-oxopropyl-N-(propan-2-yl)carbamate
• CAS No: 2228328-73-0
• MF: C₁₂H₂₄N₂O₃
• MW: 244.330563545227
• CID: 6138970
• PubChem ID: 165639164
• Update Time: 2025-06-20

tert-butyl N-3-(methylamino)-2-oxopropyl-N-(propan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(methylamino)-2-oxopropyl-N-(propan-2-yl)carbamate
• tert-butyl N-[3-(methylamino)-2-oxopropyl]-N-(propan-2-yl)carbamate
• 2228328-73-0
• EN300-1883103

• Inchi： 1S/C12H24N2O3/c1-9(2)14(8-10(15)7-13-6)11(16)17-12(3,4)5/h9,13H,7-8H2,1-6H3
• InChI Key： SYRDUQAXWLOGEW-UHFFFAOYSA-N
• SMILES： O(C(N(CC(CNC)=O)C(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 244.17869263g/mol
• Monoisotopic Mass: 244.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-3-(methylamino)-2-oxopropyl-N-(propan-2-yl)carbamate

Introduction to Tert-butyl N-3-(methylamino)-2-oxopropyl-N-(propan-2-yl)carbamate (CAS No. 2228328-73-0)

Tert-butyl N-3-(methylamino)-2-oxopropyl-N-(propan-2-yl)carbamate, with the CAS number 2228328-73-0, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This carbamate derivative has garnered attention due to its unique structural properties and potential applications in drug development. The compound's molecular structure, characterized by a tert-butyl group, an amine-substituted propyl chain, and a carbamate moiety, suggests a multifunctional nature that could be leveraged in various biochemical interactions.

The synthesis and characterization of this compound have been subjects of extensive research, particularly in the context of developing novel therapeutic agents. The presence of the N-(propan-2-yl) group and the amine functionality at the 3-position of the propyl chain introduces specific reactivity that can be exploited for medicinal chemistry applications. Recent studies have highlighted the importance of such carbamate derivatives in modulating enzyme activity and binding to biological targets.

In the realm of drug discovery, Tert-butyl N-3-(methylamino)-2-oxopropyl-N-(propan-2-yl)carbamate has been investigated for its potential role in inhibiting specific enzymes involved in inflammatory pathways. The tert-butyl group, known for its steric hindrance properties, can enhance binding affinity by creating a more favorable interaction with target proteins. This feature has been particularly explored in the design of non-peptide inhibitors, which are often preferred over peptide-based inhibitors due to their improved pharmacokinetic profiles.

Recent advancements in computational chemistry have enabled more precise modeling of molecular interactions, allowing researchers to predict the efficacy of Tert-butyl N-3-(methylamino)-2-oxopropyl-N-(propan-2-yl)carbamate as a lead compound. These studies have demonstrated that the compound's structural features can be fine-tuned to optimize its binding affinity and selectivity. For instance, modifications to the amine-substituted propyl chain have shown promise in enhancing its interaction with target enzymes while minimizing off-target effects.

The carbamate moiety in this compound is particularly noteworthy, as it has been shown to exhibit both hydrolytic and oxidative stability under various conditions. This stability is crucial for pharmaceutical applications, where compounds need to maintain their integrity throughout storage and biological processes. Additionally, the carbamate group can participate in hydrogen bonding interactions, which are essential for establishing strong binding affinities with biological targets.

Investigations into the pharmacological properties of Tert-butyl N-3-(methylamino)-2-oxopropyl-N-(propan-2-yl)carbamate have also explored its potential as a prodrug. Prodrugs are designed to enhance drug delivery by undergoing metabolic conversion into active pharmacological entities within the body. The structural features of this compound make it an attractive candidate for prodrug development, as they can be engineered to undergo specific enzymatic reactions that release the active form of the drug.

The synthesis of Tert-butyl N-3-(methylamino)-2-oxopropyl-N-(propan-2-yl)carbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex molecular framework efficiently. These methods not only improve synthetic efficiency but also allow for greater control over stereochemistry, which is critical for biological activity.

The compound's potential applications extend beyond traditional pharmaceuticals into areas such as agrochemicals and materials science. The unique structural motifs present in Tert-butyl N-3-(methylamino)-2-oxopropyl-N-(propan-2-yl)carbamate can be exploited to develop novel materials with enhanced functional properties. For example, derivatives of this compound have shown promise in designing polymers with improved thermal stability and mechanical strength.

In conclusion, Tert-butyl N-3-(methylamino)-2-oxopropyl-N-(propan-2-yl)carbamate (CAS No. 2228328-73-0) represents a significant advancement in pharmaceutical chemistry and biochemistry. Its unique structural features and multifunctional nature make it a valuable candidate for drug development, prodrug design, and material science applications. Ongoing research continues to uncover new possibilities for this compound, reinforcing its importance in modern chemical biology.